Cas no 2228849-31-6 (5-chloro-2-(piperidin-3-yloxy)phenol)

• Product Name: 5-chloro-2-(piperidin-3-yloxy)phenol
• CAS No: 2228849-31-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5835402
• PubChem ID: 165743454
• Update Time: 2025-05-24

5-chloro-2-(piperidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(piperidin-3-yloxy)phenol
• EN300-1975374
• 2228849-31-6

• Inchi： 1S/C11H14ClNO2/c12-8-3-4-11(10(14)6-8)15-9-2-1-5-13-7-9/h3-4,6,9,13-14H,1-2,5,7H2
• InChI Key： PZUIQAZBTXODKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)OC1CNCCC1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-chloro-2-(piperidin-3-yloxy)phenol

Recent Advances in the Study of 5-Chloro-2-(piperidin-3-yloxy)phenol (CAS: 2228849-31-6): A Comprehensive Research Brief

In recent years, the compound 5-chloro-2-(piperidin-3-yloxy)phenol (CAS: 2228849-31-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-chloro-2-(piperidin-3-yloxy)phenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These methodological advancements have facilitated a deeper understanding of its chemical properties and stability under various conditions.

One of the most notable findings in recent research is the compound's potential as an antimicrobial agent. In vitro studies have demonstrated significant activity against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action appears to involve disruption of microbial cell membranes, although further studies are needed to elucidate the precise molecular interactions.

Additionally, 5-chloro-2-(piperidin-3-yloxy)phenol has been investigated for its anti-inflammatory properties. Preclinical studies in animal models have shown that the compound can effectively reduce markers of inflammation, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest potential applications in the treatment of chronic inflammatory diseases, although clinical trials are still in the early stages.

Another area of interest is the compound's potential role in cancer therapy. Preliminary studies indicate that 5-chloro-2-(piperidin-3-yloxy)phenol may exhibit cytotoxic effects on certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers are currently exploring its mechanism of action, with early evidence pointing to the induction of apoptosis and inhibition of cell proliferation.

Despite these promising findings, challenges remain in the development of 5-chloro-2-(piperidin-3-yloxy)phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Nevertheless, the compound's diverse biological activities make it a compelling candidate for further investigation.

In conclusion, the latest research on 5-chloro-2-(piperidin-3-yloxy)phenol (CAS: 2228849-31-6) highlights its multifaceted potential in drug discovery and development. Continued efforts to optimize its synthesis, understand its mechanisms of action, and evaluate its safety profile will be crucial in advancing this compound toward clinical applications. This research brief underscores the importance of interdisciplinary collaboration in unlocking the full therapeutic potential of this promising molecule.